Cas no 67303-46-2 (2-Amino-4-chloro-3-methoxybenzoic acid)

• Product Name: 2-Amino-4-chloro-3-methoxybenzoic acid
• CAS No: 67303-46-2
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4777181
• PubChem ID: 12532258
• Update Time: 2025-04-23

2-Amino-4-chloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-chloro-3-methoxybenzoic acid
• NE57696
• Z2213893326
• 2-Amino-4-chloro-3-methoxybenzoic acid

• Inchi： 1S/C8H8ClNO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： ROZMFBIJUPYBAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-4-chloro-3-methoxybenzoic acid

Comprehensive Guide to 2-Amino-4-chloro-3-methoxybenzoic acid (CAS No. 67303-46-2): Properties, Applications, and Market Insights

2-Amino-4-chloro-3-methoxybenzoic acid (CAS 67303-46-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This chlorinated benzoic acid derivative features a unique molecular structure combining amino, chloro, and methoxy functional groups, making it valuable for synthetic chemistry and drug development. Researchers frequently search for "2-Amino-4-chloro-3-methoxybenzoic acid synthesis" or "CAS 67303-46-2 applications," reflecting growing interest in this compound's potential.

The compound's molecular formula C8H8ClNO3 and molecular weight 201.61 g/mol indicate its moderate size and polarity, which contribute to its solubility profile. Laboratory studies show 2-Amino-4-chloro-3-methoxybenzoic acid demonstrates good solubility in polar organic solvents like DMSO and methanol, while being less soluble in water. These properties make it particularly useful for "medicinal chemistry applications" and "intermediate synthesis," as evidenced by increasing patent filings involving this compound.

In pharmaceutical research, 2-Amino-4-chloro-3-methoxybenzoic acid serves as a key building block for developing novel drug candidates. Recent publications highlight its role in creating "targeted therapeutic agents" for inflammatory conditions, with researchers investigating its potential as a "bioactive scaffold." The compound's structural features allow for diverse chemical modifications, addressing current industry demands for "multifunctional pharmaceutical intermediates" and "structure-activity relationship studies."

The global market for specialty benzoic acid derivatives like 67303-46-2 has shown steady growth, driven by expanding pharmaceutical R&D and the search for "novel chemical entities." Analytical techniques such as HPLC and NMR spectroscopy confirm the compound's high purity (>98%), meeting stringent requirements for "research-grade chemicals" and "GMP-compliant synthesis." Manufacturers have responded to increased demand by optimizing production processes for this "high-value fine chemical."

Environmental and safety considerations for 2-Amino-4-chloro-3-methoxybenzoic acid follow standard laboratory protocols for handling organic compounds. Proper storage conditions (room temperature, dry environment) and personal protective equipment are recommended, aligning with current "laboratory safety best practices." The compound's stability profile makes it suitable for long-term storage, an important factor for research institutions and pharmaceutical companies maintaining "chemical inventories."

Emerging applications of CAS 67303-46-2 include its use in material science, particularly in developing "functionalized polymers" and "coordination complexes." The compound's ability to act as a ligand for metal ions has attracted attention in catalysis research, addressing current interests in "sustainable chemical processes." These expanding applications contribute to the compound's growing importance in both academic and industrial settings.

Quality control standards for 2-Amino-4-chloro-3-methoxybenzoic acid typically require comprehensive characterization including melting point determination (reported range 180-185°C), elemental analysis, and spectroscopic verification. These rigorous standards meet the needs of researchers seeking "high-purity research chemicals" and support the compound's use in sensitive applications like "biological screening assays" and "structure-based drug design."

Recent scientific literature reveals innovative uses of 67303-46-2 in developing fluorescent probes and molecular sensors. This aligns with current research trends toward "smart molecular materials" and "diagnostic tools," demonstrating the compound's versatility beyond traditional pharmaceutical applications. The methoxy and amino groups provide excellent sites for further functionalization, enabling creation of "tailored molecular architectures."

Supply chain dynamics for 2-Amino-4-chloro-3-methoxybenzoic acid reflect the compound's niche status, with specialized chemical suppliers offering quantities ranging from milligrams to kilograms. Current market analysis shows increasing availability to support the growing demand from "contract research organizations" and "academic research groups." Pricing trends indicate stable costs for this "research chemical," making it accessible for various experimental needs.

Future research directions for CAS 67303-46-2 may explore its potential in green chemistry applications, particularly in developing "biodegradable chemical building blocks." The compound's structural features position it well for investigations into "environmentally benign synthesis" routes, addressing current sustainability challenges in chemical manufacturing. These developments could further expand the utility of this versatile benzoic acid derivative in coming years.